Cas no 81679-70-1 (2-CYCLOHEXEN-1-ONE, 5-(1,2-DIHYDROXY-1-METHYLETHYL)-2-METHYL-)
81679-70-1 structure
Product name:2-CYCLOHEXEN-1-ONE, 5-(1,2-DIHYDROXY-1-METHYLETHYL)-2-METHYL-
2-CYCLOHEXEN-1-ONE, 5-(1,2-DIHYDROXY-1-METHYLETHYL)-2-METHYL- Chemical and Physical Properties
Names and Identifiers
-
- 2-CYCLOHEXEN-1-ONE, 5-(1,2-DIHYDROXY-1-METHYLETHYL)-2-METHYL-
- EN300-6738640
- 833-966-4
- 5-(1,2-dihydroxy-1-methylethyl)-2-methyl-2-cyclohexen-1-one
- 5-(1,2-dihydroxypropan-2-yl)-2-methylcyclohex-2-en-1-one,Mixtureofdiastereomers
- 81679-70-1
- 5-(1,2-dihydroxypropan-2-yl)-2-methylcyclohex-2-en-1-one
-
- Inchi： InChI=1S/C10H16O3/c1-7-3-4-8(5-9(7)12)10(2,13)6-11/h3,8,11,13H,4-6H2,1-2H3
- InChI Key： AOKPDATZUBLDMG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 184.109944368g/mol
- Monoisotopic Mass: 184.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
- XLogP3: 0.1
2-CYCLOHEXEN-1-ONE, 5-(1,2-DIHYDROXY-1-METHYLETHYL)-2-METHYL- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6738640-0.05g |
5-(1,2-dihydroxypropan-2-yl)-2-methylcyclohex-2-en-1-one, Mixture of diastereomers |
81679-70-1 | 95% | 0.05g |
$315.0 | 2023-05-30 | |
| Enamine | EN300-6738640-2.5g |
5-(1,2-dihydroxypropan-2-yl)-2-methylcyclohex-2-en-1-one, Mixture of diastereomers |
81679-70-1 | 95% | 2.5g |
$2660.0 | 2023-05-30 | |
| Enamine | EN300-6738640-0.1g |
5-(1,2-dihydroxypropan-2-yl)-2-methylcyclohex-2-en-1-one, Mixture of diastereomers |
81679-70-1 | 95% | 0.1g |
$470.0 | 2023-05-30 | |
| 1PlusChem | 1P028M9K-50mg |
5-(1,2-dihydroxypropan-2-yl)-2-methylcyclohex-2-en-1-one,Mixtureofdiastereomers |
81679-70-1 | 95% | 50mg |
$452.00 | 2024-04-21 | |
| 1PlusChem | 1P028M9K-250mg |
5-(1,2-dihydroxypropan-2-yl)-2-methylcyclohex-2-en-1-one,Mixtureofdiastereomers |
81679-70-1 | 95% | 250mg |
$893.00 | 2023-12-16 | |
| Enamine | EN300-6738640-0.5g |
5-(1,2-dihydroxypropan-2-yl)-2-methylcyclohex-2-en-1-one, Mixture of diastereomers |
81679-70-1 | 95% | 0.5g |
$1058.0 | 2023-05-30 | |
| Enamine | EN300-6738640-0.25g |
5-(1,2-dihydroxypropan-2-yl)-2-methylcyclohex-2-en-1-one, Mixture of diastereomers |
81679-70-1 | 95% | 0.25g |
$672.0 | 2023-05-30 | |
| 1PlusChem | 1P028M9K-100mg |
5-(1,2-dihydroxypropan-2-yl)-2-methylcyclohex-2-en-1-one,Mixtureofdiastereomers |
81679-70-1 | 95% | 100mg |
$643.00 | 2024-04-21 | |
| 1PlusChem | 1P028M9K-1g |
5-(1,2-dihydroxypropan-2-yl)-2-methylcyclohex-2-en-1-one,Mixtureofdiastereomers |
81679-70-1 | 95% | 1g |
$1740.00 | 2023-12-16 | |
| 1PlusChem | 1P028M9K-2.5g |
5-(1,2-dihydroxypropan-2-yl)-2-methylcyclohex-2-en-1-one,Mixtureofdiastereomers |
81679-70-1 | 95% | 2.5g |
$3350.00 | 2023-12-16 |
2-CYCLOHEXEN-1-ONE, 5-(1,2-DIHYDROXY-1-METHYLETHYL)-2-METHYL- Related Literature
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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5. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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